Cas no 115797-53-0 (3,3,4,4-tetradeuteriohexane-1,6-diamine)

• Product Name: 3,3,4,4-tetradeuteriohexane-1,6-diamine
• CAS No: 115797-53-0
• MF: C₆H₁₆N₂
• MW: 120.229288101196
• CID: 2613766
• PubChem ID: 16217384
• Update Time: 2025-04-21

3,3,4,4-tetradeuteriohexane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetradeuteriohexane-1,6-diamine
• 1,6-HEXANE-3,3,4,4-D4-DIAMINE
• 1,6-DIAMINO(HEXANE-3,3,4,4-D4)
• HEXAMETHYLENE-3,3,4,4-D4-DIAMINE
• 1,6-Hexane-3,3,4,4-d4-diamine, Hexamethylene-3,3,4,4-d4-diamine
• DTXSID40584354
• DTXCID90535119
• 115797-53-0
• 1,6-Diaminohexane-3,3,4,4-d4, 98 atom % D
• (3,3,4,4-~2~H_4_)Hexane-1,6-diamine

• Inchi： 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i1D2,2D2
• InChI Key： NAQMVNRVTILPCV-LNLMKGTHSA-N
• SMILES： NCCC([2H])([2H])C([2H])([2H])CCN

Computed Properties

• Exact Mass: 120.156455503Da
• Monoisotopic Mass: 120.156455503Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 42-45 °C(lit.)
• Boiling Point: 204-205 °C(lit.)
• Flash Point: 80 °C

3,3,4,4-tetradeuteriohexane-1,6-diamine Security Information

• Hazardous Material transportation number：UN 2280 8/PG 3
• WGK Germany：1
• Hazard Category Code： 21/22-34-37
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：